N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide

• IUPAC Name: N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide
• InChI: InChI=1S/C22H21N3O3/c26-21(24-15-13-18-6-4-5-14-23-18)16-25-22(27)17-9-11-20(12-10-17)28-19-7-2-1-3-8-19/h1-12,14H,13,15-16H2,(H,24,26)(H,25,27)
• InChI Key: WOJKDWATQUEMAZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)C(=O)NCC(=O)NCCC3=CC=CC=N3
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol

Description

N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide, also known as PEPB, is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of medicine. PEPB is a small molecule that belongs to the class of benzamides, which are known to have a wide range of biological activities.

Scientific Research Applications

N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide also exhibits anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. In addition, N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide has neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Mechanism of Action

The mechanism of action of N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways that are involved in cell proliferation, inflammation, and oxidative stress. N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression and are involved in cancer development. N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide also inhibits the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune response.
Biochemical and Physiological Effects:
N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide has been shown to have several biochemical and physiological effects. It has been shown to modulate the expression of genes involved in cell cycle regulation, apoptosis, and inflammation. N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide also reduces the production of reactive oxygen species and inhibits the activity of enzymes involved in oxidative stress. In addition, N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide has been shown to have neuroprotective effects by reducing inflammation and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and reach intracellular targets. N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide is also stable and can be stored for long periods of time without degradation. However, N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide has some limitations for lab experiments. It is relatively expensive and may not be readily available in some research facilities. In addition, N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide has low solubility in aqueous solutions, which may limit its use in some assays.

Future Directions

There are several future directions for research on N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide. One area of interest is the development of N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide analogs with improved potency and selectivity for specific targets. Another area of interest is the investigation of N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide in combination with other drugs or therapies for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide and its potential applications in other areas of medicine.

Synthesis Methods

N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide can be synthesized using a multi-step process that involves the reaction of 4-phenoxybenzoyl chloride with N-(2-aminoethyl)pyridine-2-carboxamide in the presence of a base such as triethylamine. The resulting intermediate is then treated with acetic anhydride and hydrochloric acid to yield N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide. The purity of N-[2-oxo-2-(2-pyridin-2-ylethylamino)ethyl]-4-phenoxybenzamide can be improved by recrystallization using a suitable solvent.